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Compound of Interest

Compound Name: Ammonium ferric citrate

Cat. No.: B8065379 Get Quote

Proper disposal of ammonium ferric citrate is crucial for maintaining a safe laboratory

environment and ensuring environmental protection. This guide provides a comprehensive,

step-by-step operational plan for its safe handling and disposal, tailored for researchers,

scientists, and drug development professionals. Adherence to these procedures, in conjunction

with institutional and local regulations, is paramount.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, ensure all necessary personal protective equipment

(PPE) is worn and safety measures are in place.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.[1]

Hand Protection: Use chemically resistant gloves. Dispose of contaminated gloves after use

in accordance with applicable laws and good laboratory practices.[1]

Body Protection: Wear a lab coat or other impervious clothing. The type of protective

equipment must be selected according to the concentration and amount of the substance at

the specific workplace.[1]

Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH

(US) or CEN (EU) approved respirator.[1]
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Engineering Controls and Safe Handling:

Ventilation: Always handle ammonium ferric citrate in a well-ventilated area. Use

appropriate exhaust ventilation where dust is formed.[1][2]

Handling Practices: Avoid contact with skin and eyes.[1][3] Do not breathe in the dust.[1][2]

Handle in accordance with good industrial hygiene and safety practices, including washing

hands before breaks and at the end of the workday.[1][3]

Storage: Store in a cool, dry, and well-ventilated place, away from direct sunlight and

moisture.[1][2][4] Keep containers tightly closed.[1][2]

Step-by-Step Disposal Procedure for Solid
Ammonium ferric citrate
Disposal of ammonium ferric citrate must comply with all national and local regulations.[2] It

is imperative not to discharge this material into drains, sewers, or waterways.[1][2][5][6][7]

Step 1: Waste Identification and Segregation

Identify: Clearly identify the waste as "Ammonium Ferric Citrate."

Check for Contamination: Determine if the waste is mixed with other substances.

Segregate: Keep ammonium ferric citrate waste separate from incompatible materials,

particularly strong oxidizing agents, iodides, and tannins.[2][5][8]

Step 2: Containment and Labeling

Container Selection: Use a suitable, sealable, and clearly labeled container for the waste.[1]

[2] The original container is often the best choice.[2][9] The container must be chemically

compatible with the waste and free from damage.[10]

Labeling: Affix a "Hazardous Waste" label to the container. The label must include the full

chemical name ("Ammonium Ferric Citrate"), the date, and any associated hazards.

Step 3: Collection and Storage
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Collection: Carefully sweep up solid ammonium ferric citrate, avoiding dust formation.[1][2]

[5][8]

Transfer: Place the collected material into the designated hazardous waste container.[1]

Storage: Store the sealed waste container in a designated Satellite Accumulation Area while

awaiting pickup.[11] This area should be secure and under the control of laboratory

personnel.[10]

Step 4: Final Disposal

Professional Disposal: Arrange for the collection of the waste by a licensed hazardous waste

disposal company or your institution's Environmental Health and Safety (EHRS) department.

[3][11]

Documentation: Maintain records of waste generation and disposal as required by

regulations like the Resource Conservation and Recovery Act (RCRA).[10]

Disposal of Empty Containers
Properly cleaned containers can often be disposed of as regular trash, but procedures vary

based on the nature of the chemical residue.

Standard Hazardous Waste Containers: For a container that held ammonium ferric citrate,

ensure it is completely empty. Deface or remove all chemical and hazard labels, remove the

cap, and then it may be disposed of as regular trash.[9]

Acutely Hazardous Waste Containers: If the container held a substance defined as "acutely

hazardous" (note: ammonium ferric citrate is not typically on this list, but it is a critical

general procedure), it must be triple-rinsed with a solvent capable of removing the residue.[9]

The rinsate (the liquid from rinsing) must be collected and disposed of as hazardous waste.

[9]

Quantitative Data
While specific quantitative limits for the disposal of ammonium ferric citrate are determined

by local regulations, the following data from safety data sheets provides context on its
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environmental impact.

Parameter Value Species Duration Source

Aquatic Toxicity

(LC0)
200 mg/L

Fundulus

heteroclitus

(Mummichog)

7 days [3]

LC0 (Lethal Concentration, 0%) is the concentration of a substance in water at which 0% of the

test organisms die within a specified time.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ammonium
ferric citrate.
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Caption: Workflow for proper laboratory chemical disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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